Cas no 1361529-56-7 (2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361529-56-7
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919943
• Update Time: 2025-05-19

2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-8-2-1-5(10(14)11(8)15)6-3-9(20)19-4-7(6)12(16,17)18/h1-4H,(H,19,20)
• InChI Key： JCSDCAPJODPEDX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(NC=C1C(F)(F)F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

Professional Introduction to 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361529-56-7) in Modern Chemical and Pharmaceutical Research

2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by the CAS number 1361529-56-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of hydroxyl, trichlorophenyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The hydroxyl group at the 2-position of the pyridine ring introduces a polar characteristic, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. The trichlorophenyl moiety at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This substitution pattern is particularly interesting because it combines both hydrophilic and lipophilic elements, making it a versatile candidate for drug design. The trifluoromethyl group at the 5-position further enhances lipophilicity while also influencing metabolic stability, a critical factor in pharmaceutical development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced bioactivity and selectivity. 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine has emerged as a promising candidate in this context due to its unique structural framework. Studies have demonstrated that this compound exhibits potential antimicrobial and anti-inflammatory properties. The interaction between the hydroxyl group and biological targets such as enzymes and receptors has been extensively explored. For instance, preliminary in vitro studies suggest that this compound may inhibit certain kinases by competing with ATP binding sites, thereby disrupting signaling pathways involved in cancer cell proliferation.

The trichlorophenyl substituent has been shown to enhance binding affinity by forming multiple hydrogen bonds and hydrophobic interactions with target proteins. This feature is particularly valuable in drug design, where optimizing binding interactions can lead to more effective therapeutic agents. Additionally, the trifluoromethyl group has been implicated in improving metabolic stability by resisting oxidative degradation. These properties make 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine an attractive scaffold for further derivatization and optimization.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular docking simulations have been employed to predict how 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine interacts with various biological targets. These simulations have provided insights into key binding residues and potential pharmacophores within the molecule. Such data is invaluable for guiding experimental efforts aimed at developing more potent derivatives.

In the realm of medicinal chemistry, the synthesis of analogs based on 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine has been a focal point. Researchers have explored modifications to both substituents and core structure to enhance bioactivity. For example, replacing the hydroxyl group with other functional groups such as carboxylic acids or amides has led to compounds with improved solubility and pharmacokinetic profiles. Similarly, variations in the trichlorophenyl ring have yielded derivatives with enhanced selectivity for certain biological pathways.

The pharmaceutical industry has taken note of these developments and is actively investigating 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine as a lead compound for new drug candidates. Its unique structural features offer a balance between potency and selectivity, making it an ideal starting point for further optimization. Additionally, its synthetic accessibility allows for rapid exploration of structural diversity without excessive computational or experimental burden.

Future research directions may include exploring the compound's potential in treating neurological disorders or chronic inflammatory conditions. The ability of 2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine to modulate kinase activity suggests its utility beyond cancer therapy. Further investigation into its effects on neurotransmitter systems or inflammatory cascades could uncover new therapeutic applications.

In conclusion,2-Hydroxy-4-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361529-56-7) represents a significant advancement in chemical and pharmaceutical research due to its unique structural features and promising biological activities. Its combination of polar and lipophilic elements makes it an ideal candidate for drug design applications across multiple therapeutic areas. As research continues to uncover new derivatives and applications,this compound is poised to play an increasingly important role in modern medicine.